Cas no 2680720-68-5 (3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid)

• Product Name: 3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid
• CAS No: 2680720-68-5
• MF: C₁₀H₁₅F₃N₂O₃
• MW: 268.232913255692
• CID: 5647133
• PubChem ID: 165938917
• Update Time: 2025-06-08

3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282839
• 3-[2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-yl]propanoic acid
• 2680720-68-5
• 3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid

• Inchi： 1S/C10H15F3N2O3/c1-7-6-15(9(18)10(11,12)13)5-4-14(7)3-2-8(16)17/h7H,2-6H2,1H3,(H,16,17)
• InChI Key： JLNRTHHGBZWHCF-UHFFFAOYSA-N
• SMILES： FC(C(N1CCN(CCC(=O)O)C(C)C1)=O)(F)F

Computed Properties

• Exact Mass: 268.10347683g/mol
• Monoisotopic Mass: 268.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid

Introduction to 3-2-Methyl-4-(2,2,2-Trifluoroacetyl)piperazin-1-ylpropanoic Acid (CAS No. 2680720-68-5)

3-2-Methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid (CAS No. 2680720-68-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperazine ring and a trifluoroacetyl group, which contribute to its potential therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid is defined by its molecular formula C₁₃H₁₆F₃N₃O₃. The presence of the trifluoroacetyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The piperazine ring, a common motif in many pharmaceuticals, provides additional functional groups that can be modified to enhance the compound's pharmacological properties.

In terms of synthesis, 3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid can be prepared through a multi-step process involving the reaction of 4-(trifluoroacetyl)piperazine with an appropriate carboxylic acid derivative. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

The biological activities of 3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid have been the subject of several studies. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes and are involved in numerous diseases. Studies have shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity and signaling pathways.

Beyond GPCR modulation, 3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid are another important aspect of its evaluation. Pharmacokinetic studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as a drug candidate.

Toxicity assessments are crucial for any potential drug candidate. Preliminary toxicology studies on 3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid have indicated that it has low toxicity at therapeutic doses. These findings support its safety profile and suggest that it may be well-tolerated in clinical settings.

Clinical trials are the next step in evaluating the therapeutic potential of 3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid. While preclinical data are promising, clinical trials will provide essential information on its efficacy and safety in human subjects. Several Phase I trials are currently underway to assess the compound's pharmacokinetics and safety in healthy volunteers. If these trials yield positive results, Phase II trials will follow to evaluate its effectiveness in treating specific diseases.

In conclusion, 3-2-methyl-4-(2,2,2-trifluoroacetyl)piperazin-1-ylpropanoic acid (CAS No. 2680720-68-5) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development. As more data become available from ongoing studies and clinical trials, the full therapeutic potential of this compound will be better understood.